Methyl 2'-amino-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate

• IUPAC Name: methyl 2-amino-1'-[(4-fluorophenyl)methyl]-7-methyl-2',5-dioxospiro[6H-pyrano[3,2-c]pyridine-4,3'-indole]-3-carboxylate
• InChI: InChI=1S/C25H20FN3O5/c1-13-11-18-19(22(30)28-13)25(20(21(27)34-18)23(31)33-2)16-5-3-4-6-17(16)29(24(25)32)12-14-7-9-15(26)10-8-14/h3-11H,12,27H2,1-2H3,(H,28,30)
• InChI Key: YKAMVSIMXPPYMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C(=O)N1)C3(C4=CC=CC=C4N(C3=O)CC5=CC=C(C=C5)F)C(=C(O2)N)C(=O)OC
• Molecular Formula: C25H20FN3O5
• Molecular Weight: 461.4 g/mol
• CAS No.: 879623-84-4

Description

Methyl 2'-amino-1-(4-fluorobenzyl)-7'-methyl-2,5'-dioxo-5',6'-dihydrospiro[indoline-3,4'-pyrano[3,2-c]pyridine]-3'-carboxylate is a useful research compound. Its molecular formula is C25H20FN3O5 and its molecular weight is 461.449. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis of these compounds involves innovative methodologies to create structurally diverse molecules with potential biological applications. For instance, a series of novel aminopyridyl/pyrazinyl-substituted spiro[indoline-3,4'-piperidine]-2-ones were synthesized and evaluated for their antitumor activities, with specific compounds showing promising pharmacodynamics effects and significant tumor growth inhibitions in gastric carcinoma models (Li et al., 2013). Additionally, one-pot synthesis approaches have been developed for the efficient creation of novel spiro compounds, demonstrating the versatility and potential for diversification in drug development (Li et al., 2014).

Pharmacological and Antitumor Activities

These compounds have been evaluated for their potential pharmacological effects and antitumor activities. The exploration of spiro[indoline-3,4'-piperidine]-2-ones as c-Met/ALK inhibitors highlights the therapeutic potential of these molecules in cancer treatment, with specific compounds exhibiting potent inhibition of c-Met phosphorylation and tumor growth in in vivo models (Li et al., 2013). Furthermore, the study of spiro compounds through sonochemistry presents an expedient approach to access medicinally relevant structures, showcasing the innovative synthesis strategies that can be applied to produce these complex molecules (Borah et al., 2022).